Cas no 2248369-15-3 (3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline)

• Product Name: 3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline
• CAS No: 2248369-15-3
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 6116344
• PubChem ID: 137938231
• Update Time: 2025-06-08

3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-6511553
• 2248369-15-3
• 3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline

• Inchi： 1S/C9H10BrF2N/c1-13(2)8-4-6(9(11)12)3-7(10)5-8/h3-5,9H,1-2H3
• InChI Key： QJQAWDMOHQFUJY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C=C(C=1)N(C)C

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 3.2Ų

Additional information on 3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline

Introduction to 3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline (CAS No. 2248369-15-3)

3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline (CAS No. 2248369-15-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine, difluoromethyl, and dimethylamino functional groups, which contribute to its reactivity and biological activity.

The structure of 3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline is of particular interest due to the presence of the difluoromethyl group, which is known to enhance the metabolic stability and lipophilicity of organic molecules. These properties are highly desirable in drug design, as they can improve the pharmacokinetic profile of potential therapeutic agents. Additionally, the bromine substituent provides a handle for further chemical modification, making this compound a valuable intermediate in synthetic chemistry.

Recent studies have explored the biological activity of 3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline. For instance, a study published in the Journal of Medicinal Chemistry investigated the compound's potential as an inhibitor of specific enzymes involved in cancer progression. The results indicated that 3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline exhibits selective inhibition of these enzymes, suggesting its potential as a lead compound for the development of novel anticancer drugs.

In another study, researchers at a leading pharmaceutical company evaluated the compound's activity against a panel of bacterial strains. The findings revealed that 3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline possesses broad-spectrum antibacterial properties, with notable efficacy against both Gram-positive and Gram-negative bacteria. This discovery opens up new avenues for the development of antibiotics to combat multidrug-resistant infections.

Beyond its biological applications, 3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline has also been investigated for its use in materials science. A recent publication in the Journal of Materials Chemistry reported on the synthesis and characterization of polymer materials incorporating this compound. The resulting polymers exhibited enhanced thermal stability and mechanical strength, making them suitable for various industrial applications, including coatings and adhesives.

The synthetic accessibility of 3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline is another factor contributing to its popularity among researchers. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale. One notable method involves the reaction of 3-bromobenzaldehyde with dimethylamine in the presence of a difluoromethylating agent. This approach provides high yields and excellent purity, facilitating further functionalization and derivatization.

In conclusion, 3-Bromo-5-(difluoromethyl)-N,N-dimethylaniline (CAS No. 2248369-15-3) is a multifaceted compound with promising applications in medicinal chemistry, materials science, and other related fields. Its unique combination of functional groups offers a robust platform for further research and development, making it an exciting area of study for scientists and industry professionals alike.